Cas no 815658-16-3 (2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate)

• Product Name: 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate
• CAS No: 815658-16-3
• MF: C₂₁H₂₁N₃O₅S₂
• MW: 459.538542509079
• CID: 5555486
• PubChem ID: 4778963
• Update Time: 2025-07-18

2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-PHENYLETHYL 3-({4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}CARBAMOYL)PROPANOATE
• 815658-16-3
• F3146-0108
• 2-phenylethyl 4-oxo-4-[4-(1,3-thiazol-2-ylsulfamoyl)anilino]butanoate
• 2-phenylethyl 4-oxo-4-({4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}amino)butanoate
• phenethyl 4-oxo-4-((4-(N-(thiazol-2-yl)sulfamoyl)phenyl)amino)butanoate
• VU0510737-1
• AKOS000499155
• 2-phenylethyl 4-oxo-4-{[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]amino}butanoate
• STL064948
• 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate

• Inchi： 1S/C21H21N3O5S2/c25-19(10-11-20(26)29-14-12-16-4-2-1-3-5-16)23-17-6-8-18(9-7-17)31(27,28)24-21-22-13-15-30-21/h1-9,13,15H,10-12,14H2,(H,22,24)(H,23,25)
• InChI Key： SFZFYIHKNCPOAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(=O)OCCC1C=CC=CC=1)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 459.09226313g/mol
• Monoisotopic Mass: 459.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate

Introduction to 2-Phenylethyl 3-({4-(1,3-Thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate (CAS No. 815658-16-3)

2-Phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate, with the CAS number 815658-16-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a phenylethyl group, a thiazole ring, and a sulfamoyl functional group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the thiazole ring, followed by the introduction of the sulfamoyl group. Subsequent steps focus on attaching the phenylethyl and carbamoyl moieties to the core structure. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, reducing both cost and environmental impact.

In terms of its biological activity, 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate has shown promising results in various preclinical studies. One of its key properties is its ability to modulate specific enzymes and receptors involved in inflammatory and pain pathways. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation.

Furthermore, this compound has demonstrated significant analgesic properties in animal models of pain. Studies have shown that it can effectively reduce nociceptive responses without causing major side effects commonly associated with traditional analgesics such as nonsteroidal anti-inflammatory drugs (NSAIDs). This makes it a promising candidate for the development of novel pain management therapies.

The pharmacokinetic profile of 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate has also been extensively studied. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability ensures that it remains active for an extended period, enhancing its therapeutic potential.

In the context of drug discovery and development, 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate has been evaluated in several preclinical models of disease. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, it has shown promise in treating neurodegenerative disorders by protecting neurons from oxidative stress and promoting neurogenesis.

The safety profile of this compound is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 2-phenylethyl 3-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)propanoate (CAS No. 815658-16-3) is a multifaceted compound with a wide range of potential applications in the pharmaceutical industry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for advancing therapeutic options in various medical fields.